Cas no 1380917-41-8 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is a boronic ester derivative of a trifluoromethyl-substituted pyrazolopyridine scaffold. This compound serves as a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic systems. The presence of the pinacol boronate group enhances stability and handling under ambient conditions while maintaining reactivity in palladium-catalyzed transformations. The electron-withdrawing trifluoromethyl group imparts unique electronic properties, making it useful in medicinal chemistry and materials science applications. Its well-defined structure and compatibility with diverse reaction conditions make it a versatile building block for constructing functionalized pyrazolopyridine derivatives.

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine structure

1380917-41-8 structure

Product Name:5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

CAS No:1380917-41-8

MF:C₁₃H₁₅BF₃N₃O₂

MW:313.0833132267

CID:6793126

Update Time:2025-10-17

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
- Inchi： 1S/C13H15BF3N3O2/c1-11(2)12(3,4)22-14(21-11)7-5-8-9(13(15,16)17)19-20-10(8)18-6-7/h5-6H,1-4H3,(H,18,19,20)
- InChI Key： BQMMFVPLFVDSOK-UHFFFAOYSA-N
- SMILES： C12NN=C(C(F)(F)F)C1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Experimental Properties

Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 419.2±40.0 °C(Predicted)
pka: 7.52±0.40(Predicted)

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-100mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	100mg	￥2617.0	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-250mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	250mg	￥4365.0	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-500mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	500mg	￥6232.0	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-1g	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	1g	￥8903.0	2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-100.0mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	100.0mg	￥2617.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-250.0mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	250.0mg	￥4365.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-500.0mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	500.0mg	￥6232.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSX265-1.0g	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine	1380917-41-8	95%	1.0g	￥8903.0000	2025-04-12